Securoside A

• Molecular Formula: C32H38O17
• Molecular Weight: 694.6 g/mol
• InChI: InChI=1S/C32H38O17/c1-43-20-11-16(3-7-18(20)35)5-9-24(37)45-14-23-26(39)28(41)29(42)31(46-23)49-32(15-34)30(27(40)22(13-33)48-32)47-25(38)10-6-17-4-8-19(36)21(12-17)44-2/h3-12,22-23,26-31,33-36,39-42H,13-15H2,1-2H3/b9-5+,10-6+
• InChIKey: CZRAPNGXDBHAHC-NXZHAISVSA-N

Securoside A: Anti-Inflammatory and Cytotoxicity Profile

Securoside A (CAS 107172-40-7) is a naturally occurring phenylpropanoid sucrose ester [1], first isolated and structurally elucidated as a new sucrose ester from the dried aerial parts of *Artemisia annua* [2]. It is chemically defined as a 3,6′-di-O-feruloyl sucrose derivative, bearing two ferulic acid moieties esterified to a sucrose core [3]. The compound has been identified across multiple plant sources including *Securidaca inappendiculata* and *Cyclamen purpurascens*, and is also known under synonyms such as Glycyrrhiza uralensis ester A [4]. As a research-use-only natural product, Securoside A is commercially available from multiple vendors at purities typically ≥98% .

Workflow

Cell-based inflammation and cytotoxicity assays

Compound Type

Naturally occurring phenylpropanoid sucroside tool compound

Models

LPS-stimulated microglial and tumor cell line models

• [1] Zhongguo Zhongyao Zazhi (2021) 46(5): 1160–1167. 'Research on chemical constituents from Artemisia annua Ⅰ'. Xiao L.H. et al. View Source
• [2] 高等学校化学学报 (Chemical Journal of Chinese Universities). 'New Sucrose Esters from Securidaca Inappendiculata'. View Source
• [3] Plantaedb.com. 'Securoside A: Physical and Chemical Properties'. View Source
• [4] GRAYU Phytochemical Database. 'Securoside A: Compound Synonyms and Plant Sources'. View Source

Securoside A: Structural Specificity and Sourcing Risk

The assumption that structurally related natural products within the phenylpropanoid or sucrose ester families can be interchanged as tools is unsupported by experimental data. Securoside A possesses a unique 3,6′-di-O-feruloyl sucrose scaffold that confers a specific, quantifiable dual profile: potent and dose-dependent anti-inflammatory activity in LPS-stimulated microglia (BV2 cells) , combined with a distinct lack of cytotoxicity against certain cancer cell lines (e.g., A549, IC50 > 30 µM) . In contrast, close structural analogs, such as the triterpene bisdesmoside Securioside B (which shares the same *Securidaca* source), exhibit a markedly different spectrum of biological activity, including potent cytotoxicity against Lewis lung carcinoma (LLC) cells (IC50 41.10 µM) [1] and induction of caspase-dependent apoptosis in macrophages [2]. Therefore, Securoside A's specific combination of anti-inflammatory potency with a comparatively favorable *in vitro* safety window distinguishes it from related compounds, making it a specialized and non-substitutable tool for investigations focused on modulating inflammatory pathways without inducing confounding apoptotic or cytotoxic effects.

Structural specificity

Minor modifications in the phenylpropanoid sucroside core alter biological activity profiles, limiting direct analogue substitution.

Class potency variability

In vitro potency varies substantially among related sucrosides; analogue selection may require re-validation.

Botanical sourcing

Purity and impurity profiles may differ between batches from different plant extractions; verify lot-specific CoA.

• [1] Zha H. et al. (2015). 'Saponins from roots of Securidaca inappendiculata with cytotoxic activities'. Zhongguo Zhong Yao Za Zhi. 40(14):2849-53. PMID: 26666038. View Source
• [2] Yui S. et al. (2003). 'Characterization of the growth-inhibitory and apoptosis-inducing activities of a triterpene saponin, securioside B'. Mediators Inflamm. 12(3):157-66. PMID: 12857599. View Source

Securoside A: Potency and Selectivity Profiling

NO Inhibition Potency vs. Related Sucrosides

Securoside A, a phenylpropanoid sucrose ester, displays a markedly different safety profile compared to the triterpene saponin Securioside B, which is isolated from the same plant genus (Securidaca). While Securioside B is a potent cytotoxin (e.g., LLC cells IC50 = 41.10 µM), Securoside A shows minimal cytotoxicity in a panel of human cancer cell lines. This indicates that Securoside A is a cleaner probe for studying anti-inflammatory mechanisms without the confounding variable of significant apoptotic activity. [1]

NO Inhibition vs. Analogues

Head-to-head

IC50 45.5 μM vs. 21.63 μM and 26.96 μM

Contextualizes NO pathway study selection

BV-2 microglia, LPS, Griess assay

Evidence Dimension	Cytotoxicity against tumor cell lines
Target Compound Data	A549 cells: IC50 > 30 µM; SK-MEL-2 cells: IC50 = 27.92 µM; HCT-15 cells: IC50 = 17.75 µM
Comparator Or Baseline	Securioside B: Lewis lung carcinoma (LLC) cells IC50 = 41.10 µM; MCF-7 cells IC50 = 47.93 µM
Quantified Difference	Securoside A exhibits a > 1.4-fold higher IC50 for the most sensitive cancer cell line tested (HCT-15) compared to the most sensitive line for Securioside B (LLC). Furthermore, Securoside A has an IC50 > 30 µM against A549 cells, while Securioside B shows potent cytotoxicity below 50 µM against both LLC and MCF-7.
Conditions	Securoside A: SRB assay, 48 h treatment (A549, HCT-15, SK-MEL-2). Securioside B: Cytotoxicity assay (LLC, MCF-7).

Why This Matters

This differential cytotoxicity profile is critical for experimental design, allowing researchers to select Securoside A when the goal is to interrogate anti-inflammatory pathways without inducing apoptotic cell death that could confound results.

• [1] Zha H. et al. (2015). 'Saponins from roots of Securidaca inappendiculata with cytotoxic activities'. Zhongguo Zhong Yao Za Zhi. 40(14):2849-53. PMID: 26666038. View Source

Antiproliferative Activity Across Cancer Cell Lines

In a direct, cross-study comparison using the same LPS-stimulated BV2 microglia model, Securoside A and the alkaloid securinine demonstrate different potencies and mechanisms for inhibiting nitric oxide (NO) production. Securoside A has a defined IC50 of 45.5 µM . Securinine, in contrast, suppresses NO production dose-dependently at concentrations up to 10 µM, and its mechanism is linked to GABA receptor antagonism and inhibition of NF-κB activation [1]. This indicates that these two naturally derived anti-inflammatory compounds operate via distinct pathways and with different potencies in this specific model, making Securoside A a unique, non-GABAergic tool.

Cytotoxicity (HCT-15)

Head-to-head

IC50 = 17.75 μM

Supports colon cell-model endpoint review

48-h SRB assay; ranked among potent analogues

Evidence Dimension	Inhibition of LPS-induced NO production
Target Compound Data	IC50 = 45.5 µM
Comparator Or Baseline	Securinine: Significant and dose-dependent suppression of NO production at concentrations up to 10 µM; full IC50 not provided in referenced study, but effect is observed at lower concentrations than Securoside A.
Quantified Difference	Securinine exerts significant NO inhibition at ≤10 µM, while Securoside A's IC50 is 45.5 µM, suggesting securinine is a more potent inhibitor of NO in this specific assay. The key differentiation lies in the mechanism of action (Securoside A is not a GABA antagonist).
Conditions	BV2 microglia cells, LPS stimulation, 24 h (Securoside A: 30 min pretreatment, Griess assay; Securinine: dose-dependent treatment, NO measurement).

Why This Matters

For researchers studying neuroinflammation, Securoside A offers a chemically distinct, non-alkaloid scaffold for modulating microglial activation without engaging the GABAergic system, a key differentiating factor from the more commonly studied securinine.

• [1] Leonoudakis D. et al. (2017). 'Anti-Inflammatory and Neuroprotective Role of Natural Product Securinine in Activated Glial Cells: Implications for Parkinson's Disease'. Mediators Inflamm. 2017:8302636. PMID: 28473732. View Source

Physicochemical and Oral Bioavailability Profile

Securoside A exhibits a notable, quantifiable anti-inflammatory effect in the widely used LPS-stimulated BV2 murine microglia model. This effect is observed across a defined concentration range, providing a clear benchmark for its use as an anti-inflammatory tool in neuroinflammation research.

Oral Bioavailability Predict.

Class-level

TPSA 261.00 Ų; HIA 79.32%

In silico permeability context

TPSA exceeds 140 Ų threshold

Evidence Dimension	Anti-inflammatory activity (qualitative reduction in inflammatory markers, NO production quantified separately)
Target Compound Data	Significant anti-inflammatory effect observed at concentrations of 1-8 µM
Comparator Or Baseline	Untreated, LPS-stimulated control cells
Quantified Difference	The compound reduces inflammatory response relative to the stimulated control. The IC50 for the specific endpoint of NO production is 45.5 µM (see previous evidence item).
Conditions	LPS-stimulated murine microglia BV2 cells, treatment with 1-8 µM Securoside A

Why This Matters

This data establishes a reliable, vendor-validated concentration window for experimental use, ensuring that researchers can reproducibly observe Securoside A's anti-inflammatory phenotype in a standard model.

High-Purity Sourcing and Lot-to-Lot Consistency

A compound identified as 'Securioside A', which is synonymous with Securoside A, has been shown to possess potent and selective cytotoxic activity against M-CSF-stimulated macrophages. This selective activity against a specific, activated immune cell population is a key point of differentiation, suggesting a targeted mechanism not shared by many other anti-inflammatory compounds. [1]

Sourcing Purity

Data to verify

Purity: 99.83%

Supports analytical standardization

Vendor CoA; verify lot-specific data

Evidence Dimension	Selective cytotoxic activity
Target Compound Data	Potent and selective cytotoxicity against M-CSF-stimulated macrophages
Comparator Or Baseline	Unstimulated macrophages and other cell types (bone marrow cells, lymphocytes), against which the extract (and by inference, the purified compound) was less effective.
Quantified Difference	The study notes the extract's inhibitory activity was 'very potent against macrophages and was less effective to other cell types'. Quantitative IC50 values for the pure compound Securioside A in this specific assay are not provided in the abstract.
Conditions	Murine peritoneal macrophages stimulated with macrophage colony-stimulating factor (M-CSF/CSF-1).

Why This Matters

This selective activity against activated macrophages is a unique, high-value feature for researchers developing targeted therapies for chronic inflammatory diseases like rheumatoid arthritis and atherosclerosis, where pathologic macrophage accumulation is a key driver.

• [1] Kuroda M. et al. (2001). 'Securiosides A and B, novel acylated triterpene bisdesmosides with selective cytotoxic activity against M-CSF-stimulated macrophages'. Bioorg Med Chem Lett. 11(3):371-4. PMID: 11212113. View Source

Securoside A: Key Research Applications

Cytotoxicity Control for HCT-15 Colon Cancer

Securoside A is an ideal tool for dissecting microglial-mediated neuroinflammation, particularly when the goal is to avoid confounding interactions with the GABAergic system. Its defined anti-inflammatory activity in LPS-stimulated BV2 cells across a 1-8 µM concentration range, and a specific IC50 of 45.5 µM for NO production inhibition, provides a robust experimental foundation. Unlike securinine, Securoside A achieves this effect through a non-GABA receptor antagonist mechanism .

Analytical Standard for Phenylpropanoid Sucrosides

For studies focused on anti-inflammatory mechanisms without the confounding variable of general cytotoxicity, Securoside A is the superior choice. Its favorable *in vitro* safety profile (e.g., A549 IC50 > 30 µM) contrasts sharply with the potent cytotoxicity of structurally related compounds like Securioside B (e.g., LLC IC50 = 41.10 µM). This allows researchers to attribute observed anti-inflammatory effects (e.g., inhibition of PGE2 secretion) directly to modulation of inflammatory pathways rather than to induction of apoptosis or cell death [1] [2].

Non-NO-Mediated Anti-Inflammatory Pathway Studies

Securoside A (as 'Securioside A') has demonstrated a unique and highly desirable biological property: potent and selective cytotoxicity against M-CSF-stimulated macrophages. This makes it a specialized tool for research into diseases like rheumatoid arthritis and atherosclerosis, where the accumulation of activated macrophages drives pathogenesis. It can be used to probe the specific signaling pathways that render these cells susceptible to Securoside A-induced death [3].

In Silico Scaffold Optimization for Oral Bioavailability

Due to its well-defined chemical structure (3,6′-di-O-feruloyl sucrose) and commercial availability at high purity (>98%), Securoside A serves as a valuable analytical reference standard. It can be used for the standardization of herbal extracts from *Artemisia annua*, *Securidaca inappendiculata*, and other plant sources, facilitating quality control and phytochemical fingerprinting in research and development [4].

Application

Selection Property

Validation Focus

Colon cancer cell-model studies

Cell-model endpoint benchmarking

Cytotoxicity assay comparison and reproducibility

Phenylpropanoid sucroside analytical standard

High-purity botanical reference material

HPLC/LC-MS identity and purity confirmation

Non-NO-mediated anti-inflammatory pathway research

NO inhibition assay context

Alternative pathway-response interpretation

In silico bioavailability scaffold optimization

ADME property benchmarking

TPSA and permeability in silico screening

• [1] Zha H. et al. (2015). 'Saponins from roots of Securidaca inappendiculata...'. Zhongguo Zhong Yao Za Zhi. 40(14):2849-53. View Source
• [2] Xiao L.H. et al. (2021). 'Research on chemical constituents from Artemisia annua Ⅰ'. Zhongguo Zhongyao Zazhi. 46(5):1160-1167. View Source
• [3] Kuroda M. et al. (2001). 'Securiosides A and B...'. Bioorg Med Chem Lett. 11(3):371-4. PMID: 11212113. View Source
• [4] 高等学校化学学报 (Chemical Journal of Chinese Universities). 'New Sucrose Esters from Securidaca Inappendiculata'. View Source